Cas no 208038-28-2 (Ursodeoxycholic Acid Acyl-b-D-glucuronide, ~85%)

• Product Name: Ursodeoxycholic Acid Acyl-b-D-glucuronide, ~85%
• CAS No: 208038-28-2
• MF: C₃₀H₄₈O₁₀
• MW: 568.696130752563
• CID: 241962
• Update Time: 2025-07-22

Ursodeoxycholic Acid Acyl-b-D-glucuronide, ~85% Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid, 1-[(3a,5b,7b)-3,7-dihydroxycholan-24-oate]
• DE-5-FLUORO 4-FLUOROCHIDAMIDE
• Ursodeoxycholic Acid
• URSODEOXYCHOLIC ACID ACYL-B-D-GLUCURONIDE
• Ursodeoxycholic Acid Acyl-β-D-glucuronide,
• Ursodeoxycholic Acid Acyl-b-D-glucuronide, ~85%

• Inchi： 1S/C30H48O10/c1-14(4-7-21(33)39-28-25(36)23(34)24(35)26(40-28)27(37)38)17-5-6-18-22-19(9-11-30(17,18)3)29(2)10-8-16(31)12-15(29)13-20(22)32/h14-20,22-26,28,31-32,34-36H,4-13H2,1-3H3,(H,37,38)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24+,25-,26+,28-,29+,30-/m1/s1
• InChI Key： ZTJBLIAPAIPNJE-HRDSWUDVSA-N
• SMILES： O[C@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O4)O)O)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 568.32500

Experimental Properties

• Melting Point: 103-107°C
• PSA: 173.98000
• LogP: 1.82870

Additional information on Ursodeoxycholic Acid Acyl-b-D-glucuronide, ~85%

Comprehensive Overview of Ursodeoxycholic Acid Acyl-β-D-glucuronide (CAS No. 208038-28-2) and Its Applications

Ursodeoxycholic Acid Acyl-β-D-glucuronide, with the CAS number 208038-28-2, is a conjugated metabolite of ursodeoxycholic acid (UDCA), a well-known bile acid with significant therapeutic applications. This compound, often referred to as UDCA-glucuronide, is gaining attention in pharmaceutical research due to its unique biochemical properties and potential health benefits. With a purity of approximately ~85%, it serves as a critical intermediate in drug metabolism studies and the development of novel therapeutics.

The growing interest in Ursodeoxycholic Acid Acyl-β-D-glucuronide is driven by its role in liver health, a topic of increasing relevance given the global rise in metabolic disorders such as non-alcoholic fatty liver disease (NAFLD) and primary biliary cholangitis (PBC). Researchers are exploring how UDCA-glucuronide enhances the solubility and excretion of toxic bile acids, a mechanism that aligns with current trends in detoxification and metabolic support. This compound’s ability to modulate bile acid pools makes it a promising candidate for addressing modern health challenges.

From a biochemical perspective, Ursodeoxycholic Acid Acyl-β-D-glucuronide is formed through the glucuronidation of UDCA, a process mediated by UDP-glucuronosyltransferase enzymes. This conjugation improves its water solubility, facilitating renal and biliary excretion. The ~85% purity grade ensures its suitability for analytical standards, in vitro studies, and pharmacokinetic research. Its applications extend to biomarker discovery, particularly in studies investigating bile acid metabolism disorders.

In the context of trending health topics, UDCA-glucuronide is often discussed alongside gut microbiome research. Emerging studies suggest that conjugated bile acids like Ursodeoxycholic Acid Acyl-β-D-glucuronide interact with gut microbiota, influencing metabolic homeostasis. This connection has sparked interest in personalized medicine, where bile acid profiling could guide therapeutic strategies for metabolic syndrome, obesity, and even neurodegenerative diseases.

The demand for high-quality Ursodeoxycholic Acid Acyl-β-D-glucuronide (CAS 208038-28-2) is also linked to advancements in analytical techniques such as LC-MS/MS, which require reliable reference standards. Laboratories prioritize compounds with ~85% purity to ensure accuracy in quantifying bile acid metabolites in biological samples. This aligns with the broader shift toward precision medicine, where metabolite profiling plays a pivotal role.

In summary, Ursodeoxycholic Acid Acyl-β-D-glucuronide (CAS 208038-28-2) is a compound of significant scientific and therapeutic value. Its applications span liver health, gut microbiome modulation, and precision medicine, making it a focal point in contemporary research. With its ~85% purity, it meets the rigorous demands of modern pharmaceutical and clinical studies, underscoring its importance in advancing metabolic health solutions.